Cas no 1176042-45-7 (1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine
• CAS No: 1176042-45-7
• MDL: MFCD11899003
• CID: 4561578
• PubChem ID: 82026916
• Update Time: 2025-06-09

1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-Trimethoxyphenyl)cyclopropanamine
• 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine

• MDL： MFCD11899003

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine

Professional Introduction to 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7)

1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropane ring fused with a trimethoxybenzene moiety, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

The chemical structure of 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) consists of a cyclopropanylamine group attached to a phenyl ring substituted with three methoxy groups at the 3rd, 4th, and 5th positions. This arrangement confers upon the compound a high degree of lipophilicity and potential for interaction with various biological targets. The presence of the cyclopropane ring is particularly noteworthy, as this motif is known to enhance metabolic stability and binding affinity in many pharmacologically active molecules.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing the cyclopropane functional group. The rigidity of the cyclopropane ring can impose specific conformational constraints on adjacent atoms, which can be exploited to fine-tune interactions with biological targets. This structural feature has been leveraged in the design of novel drugs targeting enzymes and receptors involved in various disease pathways.

The trimethoxybenzene moiety in 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) further enhances its pharmacological profile. The methoxy groups introduce polar regions into the molecule, which can improve solubility and facilitate interactions with polar biological targets. Additionally, the electron-donating nature of the methoxy groups can influence the electronic properties of the aromatic ring, potentially affecting its binding affinity and selectivity.

Recent studies have begun to elucidate the biological activity of 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7). Initial investigations suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising scaffold for further derivatization and optimization. The cyclopropane ring appears to play a crucial role in mediating these interactions, possibly through steric constraints that enhance binding specificity.

The synthesis of 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the cyclopropane ring via Ring-closing metathesis (RCM) followed by functionalization of the aromatic ring with methoxy groups through electrophilic aromatic substitution reactions. These synthetic strategies underscore the importance of well-designed synthetic routes in facilitating access to complex molecular structures.

The potential applications of 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) extend beyond traditional drug discovery efforts. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its potential to interact with multiple biological targets suggests applications in chemoprevention and personalized medicine.

In conclusion, 1-(3,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS No. 1176042-45-7) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of structural features and promising biological activity positions it as a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents.